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Compound of Interest

Compound Name: Hexamidine diparaben

Cat. No.: B1452095 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Hexamidine diisethionate, ensuring compliance with standard laboratory safety protocols and

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Immediate Safety Precautions & Hazard Identification
Before handling Hexamidine diisethionate for disposal, it is crucial to be aware of its associated

hazards and to use appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or chemical safety goggles.[1]

Hand Protection: Use compatible, chemical-resistant gloves. Gloves must be inspected

before use.[1][2]

Skin and Body Protection: Wear a lab coat, and consider impervious clothing to prevent skin

contact.[1][2]

Respiratory Protection: If dust or aerosols may be generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[2]

Hazard Summary: Hexamidine diisethionate is classified with the following hazards:
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Hazard
Classification

GHS Code Description Citations

Acute Oral Toxicity H302 Harmful if swallowed. [1][2][3][4]

Serious Eye Irritation H319
Causes serious eye

irritation.
[3]

Acute Aquatic Hazard H400
Very toxic to aquatic

life.
[2]

Chronic Aquatic

Hazard
H410 / H411

Very toxic to aquatic

life with long lasting

effects.

[2][3]

Due to its environmental toxicity, Hexamidine diisethionate must not be allowed to enter drains

or surface waters.[1][2] Discharge into the environment must be avoided.[1][2][3]

Step-by-Step Disposal Protocol for Hexamidine
Diisethionate Waste
All laboratory chemical waste must be managed in accordance with federal, state, and local

regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[5][6] Treat all waste chemicals as hazardous unless confirmed to be non-hazardous.[7]

1. Waste Collection and Segregation:

Designate a Waste Container: Use a dedicated, compatible, and leak-proof container for

Hexamidine diisethionate waste.[8][9] The container must be kept closed except when

adding waste.[8][10]

Segregate Incompatibles: Store Hexamidine diisethionate waste separately from

incompatible materials. Avoid mixing with strong oxidizing agents.[10][11] Keep solid and

liquid wastes in separate containers.[9]

Location: Store the waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[10][12]
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2. Labeling:

Proper Identification: Clearly label the waste container with the words "Hazardous Waste."[8]

Contents: Identify the contents as "Hexamidine Diisethionate" and list the approximate

concentration and quantity. Chemical mixtures must be identified by the percent or volume of

every component.[10]

Hazard Warning: Affix appropriate hazard pictograms (e.g., Harmful, Environmental Hazard).

3. Storage:

Secondary Containment: Store the waste container within a secondary containment system,

such as a spill tray, to contain any potential leaks.[7][8]

Accumulation Time Limits: Be aware of regulatory limits for waste accumulation.

Laboratories may accumulate waste for up to 9-12 months, provided the volume limits (e.g.,

55 gallons) are not exceeded.[8][12]

4. Arranging for Disposal:

Contact EHS: Do not dispose of Hexamidine diisethionate down the drain or in regular trash.

[1][8] Contact your institution's Environmental Health & Safety (EHS) department to schedule

a waste pickup.[7][12]

Licensed Disposal Facility: The ultimate disposal method should be through a licensed

chemical destruction plant, which may involve controlled incineration with flue gas scrubbing

or other approved treatment methods.[1][2]

Management of Spills and Empty Containers
Spill Response:

Spilled Hexamidine diisethionate and any materials used for cleanup must be treated as

hazardous waste.[7][8]

Ensure adequate ventilation and wear appropriate PPE during cleanup.[1]
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Collect spilled material using non-sparking tools and place it in a suitable, closed container

for disposal.[1]

If a spill is large or you cannot clean it up within 15 minutes, contact your EHS office for

assistance.[8]

Empty Container Disposal:

Non-Acutely Hazardous: For containers that held Hexamidine diisethionate (which is not

typically on the EPA's "P-list" of acutely hazardous wastes), they can be considered empty if

triple-rinsed with a suitable solvent.[13][14]

Rinsate Collection: The rinsate from the triple rinse must be collected and disposed of as

hazardous waste.[14]

Container Disposal: Once triple-rinsed and air-dried, and with the label defaced or removed,

the container may be disposed of in the regular laboratory trash or recycling.[13]

Alternative: In many cases, it is preferable to dispose of the empty container as hazardous

waste rather than generating additional liquid waste from rinsing.[13]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Hexamidine diisethionate waste in a laboratory setting.
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Hexamidine Diisethionate Disposal Workflow
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Caption: Workflow for the safe disposal of Hexamidine diisethionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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